![molecular formula C23H23N3O2S B271023 N-[3-(methylthio)phenyl]-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetamide](/img/structure/B271023.png)
N-[3-(methylthio)phenyl]-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetamide
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Overview
Description
N-[3-(methylthio)phenyl]-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetamide, also known as MPTA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. MPTA belongs to the class of phthalazinone derivatives and has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of N-[3-(methylthio)phenyl]-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetamide involves the inhibition of COX-2 activity and the induction of apoptosis in cancer cells. COX-2 is an enzyme that catalyzes the conversion of arachidonic acid to prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2 activity, this compound reduces the production of prostaglandins, thereby reducing inflammation. This compound induces apoptosis in cancer cells by activating the caspase cascade, which is a series of proteolytic enzymes that play a key role in the programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and analgesic effects in various animal models. It has also been reported to inhibit the growth of cancer cells in vitro and in vivo. This compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, this compound has been reported to exhibit low toxicity in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[3-(methylthio)phenyl]-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetamide is its potential therapeutic applications in the treatment of inflammatory diseases and cancer. This compound has been shown to exhibit anti-inflammatory and analgesic effects, which makes it a promising candidate for the development of new anti-inflammatory drugs. Additionally, this compound has been reported to induce apoptosis in cancer cells, which makes it a potential candidate for the development of new anti-cancer drugs.
One of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo. Additionally, this compound has not been extensively studied in human clinical trials, which makes it difficult to assess its safety and efficacy in humans.
Future Directions
There are several future directions for the research on N-[3-(methylthio)phenyl]-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetamide. One of the directions is to investigate the potential therapeutic applications of this compound in the treatment of inflammatory diseases and cancer. Another direction is to develop new formulations of this compound that improve its solubility and bioavailability. Additionally, further studies are needed to assess the safety and efficacy of this compound in human clinical trials.
Synthesis Methods
The synthesis of N-[3-(methylthio)phenyl]-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetamide involves the condensation of 2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetic acid with 3-(methylthio)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in anhydrous conditions and the product is purified by column chromatography.
Scientific Research Applications
N-[3-(methylthio)phenyl]-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2(1H)-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anti-inflammatory, analgesic, and anti-cancer activities. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase cascade.
properties
Molecular Formula |
C23H23N3O2S |
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Molecular Weight |
405.5 g/mol |
IUPAC Name |
N-(3-methylsulfanylphenyl)-2-(1-oxo-4-phenyl-5,6,7,8-tetrahydrophthalazin-2-yl)acetamide |
InChI |
InChI=1S/C23H23N3O2S/c1-29-18-11-7-10-17(14-18)24-21(27)15-26-23(28)20-13-6-5-12-19(20)22(25-26)16-8-3-2-4-9-16/h2-4,7-11,14H,5-6,12-13,15H2,1H3,(H,24,27) |
InChI Key |
MDUYQPFZEWMIKD-UHFFFAOYSA-N |
SMILES |
CSC1=CC=CC(=C1)NC(=O)CN2C(=O)C3=C(CCCC3)C(=N2)C4=CC=CC=C4 |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)CN2C(=O)C3=C(CCCC3)C(=N2)C4=CC=CC=C4 |
Origin of Product |
United States |
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